Cas no 53060-60-9 ((1R,2S,4R,9R,10S,13R)-5,5,9-Trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-2-ol)

• Product Name: (1R,2S,4R,9R,10S,13R)-5,5,9-Trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-2-ol
• CAS No: 53060-60-9
• MF: C₂₀H₃₂O
• MW: 288.467486381531
• CID: 382528
• Update Time: 2024-02-29

(1R,2S,4R,9R,10S,13R)-5,5,9-Trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-2-ol Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-7-ol, (7b)-
• CandolA
• Kaur-16-en-7β-ol
• Candol A
• (1R,2S,4R,9R,10S,13R)-5,5,9-Trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-2-ol

• Inchi： 1S/C20H32O/c1-13-11-20-12-14(13)6-7-15(20)19(4)9-5-8-18(2,3)16(19)10-17(20)21/h14-17,21H,1,5-12H2,2-4H3/t14-,15+,16-,17+,19+,20+/m1/s1
• InChI Key： WJSZZAMAQPVPRJ-ODQAOENWSA-N
• SMILES： O[C@H]1C[C@@H]2C(C)(C)CCC[C@@]2(C)[C@@H]2CC[C@H]3C(=C)C[C@]21C3

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 478
• Topological Polar Surface Area: 20.2
• XLogP3: 6.616

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids